![molecular formula C19H28N2O2 B4749190 N-[4-(1-azepanylcarbonyl)phenyl]hexanamide](/img/structure/B4749190.png)
N-[4-(1-azepanylcarbonyl)phenyl]hexanamide
Overview
Description
N-[4-(1-azepanylcarbonyl)phenyl]hexanamide, also known as ACPH, is a chemical compound that has gained attention in the scientific community due to its potential use in research applications. This compound is a derivative of the well-known drug, capsaicin, which is commonly found in chili peppers and is known for its analgesic and anti-inflammatory properties. ACPH has been shown to have similar properties, making it a promising candidate for further study.
Mechanism of Action
The exact mechanism of action of N-[4-(1-azepanylcarbonyl)phenyl]hexanamide is not yet fully understood, but it is believed to act through the same pathways as capsaicin. Capsaicin is known to activate the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the transmission of pain and inflammation signals. This compound may act in a similar manner, although further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been demonstrated to have analgesic and anti-inflammatory properties, as mentioned previously. It has also been shown to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(1-azepanylcarbonyl)phenyl]hexanamide in lab experiments is its similarity to capsaicin, which has been extensively studied and has a well-established mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is its relatively new status as a research compound, which means that there is still much to be learned about its properties and potential applications.
Future Directions
There are several potential future directions for research on N-[4-(1-azepanylcarbonyl)phenyl]hexanamide. One area of interest is its potential use as a treatment for pain and inflammation in humans. Another area of interest is its potential use in the study of TRPV1 channels and their role in pain and inflammation. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to determine its safety and efficacy for use in humans.
Scientific Research Applications
N-[4-(1-azepanylcarbonyl)phenyl]hexanamide has been shown to have potential applications in scientific research, particularly in the study of pain and inflammation. It has been demonstrated to have analgesic and anti-inflammatory effects in animal models, making it a promising candidate for further study in these areas.
properties
IUPAC Name |
N-[4-(azepane-1-carbonyl)phenyl]hexanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2/c1-2-3-6-9-18(22)20-17-12-10-16(11-13-17)19(23)21-14-7-4-5-8-15-21/h10-13H,2-9,14-15H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPNKIRHYZRTBKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)C(=O)N2CCCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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